2-[5-methyl-3-(trifluoromethyl)-1H-pyrazol-1-yl]-N-(2-phenylethyl)acetamide

• IUPAC Name: 2-[5-methyl-3-(trifluoromethyl)pyrazol-1-yl]-N-(2-phenylethyl)acetamide
• InChI: InChI=1S/C15H16F3N3O/c1-11-9-13(15(16,17)18)20-21(11)10-14(22)19-8-7-12-5-3-2-4-6-12/h2-6,9H,7-8,10H2,1H3,(H,19,22)
• InChI Key: ZBZPREYPYINMND-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=NN1CC(=O)NCCC2=CC=CC=C2)C(F)(F)F
• Molecular Formula: C15H16F3N3O
• Molecular Weight: 311.30 g/mol

Description

2-[5-methyl-3-(trifluoromethyl)-1H-pyrazol-1-yl]-N-(2-phenylethyl)acetamide is a chemical compound that has been the subject of scientific research due to its potential pharmacological properties. This compound is also known by its chemical name, TAP-144, and has been studied for its potential use in the treatment of various medical conditions.

Mechanism of Action

TAP-144 works by binding to androgen receptors in the body, which can lead to increased muscle mass and bone density. This compound is selective in its binding, meaning that it primarily targets androgen receptors in muscle and bone tissue, while avoiding other areas of the body such as the prostate gland.
Biochemical and Physiological Effects:
Studies have shown that TAP-144 can lead to increased muscle mass and bone density in animal models. This compound has also been shown to have minimal effects on other areas of the body, such as the prostate gland, which is a common concern with other androgenic compounds.

Advantages and Limitations for Lab Experiments

One advantage of using TAP-144 in lab experiments is its selectivity for muscle and bone tissue, which can lead to more targeted results. However, one limitation is the lack of long-term studies on the safety and efficacy of this compound.

Future Directions

There are several future directions for research on TAP-144, including its potential use in the treatment of osteoporosis, muscle wasting, and other medical conditions. Further studies are also needed to determine the long-term safety and efficacy of this compound, as well as its potential use as a SARM.

Synthesis Methods

The synthesis of TAP-144 involves several steps, including the reaction of 5-methyl-3-(trifluoromethyl)-1H-pyrazole with N-(2-phenylethyl)acetamide. The resulting product is then purified through various methods, such as column chromatography, to obtain a pure form of TAP-144.

Scientific Research Applications

TAP-144 has been the subject of scientific research due to its potential use as a selective androgen receptor modulator (SARM). SARMs are compounds that bind to androgen receptors in the body, which can lead to increased muscle mass and bone density. TAP-144 has also been studied for its potential use in the treatment of osteoporosis, muscle wasting, and other medical conditions.